Cas no 670269-85-9 (methyl 2-2-(azepan-1-yl)acetamido-4-(3,4-dimethylphenyl)thiophene-3-carboxylate)

• Product Name: methyl 2-2-(azepan-1-yl)acetamido-4-(3,4-dimethylphenyl)thiophene-3-carboxylate
• CAS No: 670269-85-9
• MF: C₂₂H₂₈N₂O₃S
• MW: 400.534324645996
• CID: 6528125
• Update Time: 2025-10-29

methyl 2-2-(azepan-1-yl)acetamido-4-(3,4-dimethylphenyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-2-(azepan-1-yl)acetamido-4-(3,4-dimethylphenyl)thiophene-3-carboxylate
• methyl 2-(2-(azepan-1-yl)acetamido)-4-(3,4-dimethylphenyl)thiophene-3-carboxylate
• 3-Thiophenecarboxylic acid, 4-(3,4-dimethylphenyl)-2-[[2-(hexahydro-1H-azepin-1-yl)acetyl]amino]-, methyl ester

• Inchi： 1S/C22H28N2O3S/c1-15-8-9-17(12-16(15)2)18-14-28-21(20(18)22(26)27-3)23-19(25)13-24-10-6-4-5-7-11-24/h8-9,12,14H,4-7,10-11,13H2,1-3H3,(H,23,25)
• InChI Key： RQQMXJOEPGZHGF-UHFFFAOYSA-N
• SMILES： C1(NC(CN2CCCCCC2)=O)SC=C(C2=CC=C(C)C(C)=C2)C=1C(OC)=O

Experimental Properties

• Density: 1.181±0.06 g/cm3(Predicted)
• Boiling Point: 573.1±50.0 °C(Predicted)
• pka: 13.70±0.70(Predicted)

Additional information on methyl 2-2-(azepan-1-yl)acetamido-4-(3,4-dimethylphenyl)thiophene-3-carboxylate

Methyl 2-(azepan-1-yl)acetamido-4-(3,4-dimethylphenyl)thiophene-3-carboxylate: A Comprehensive Overview

Methyl 2-(azepan-1-yl)acetamido-4-(3,4-dimethylphenyl)thiophene-3-carboxylate (CAS No. 670269-85-9) is a complex organic compound with a unique structure that has garnered attention in various fields of chemical research. This compound belongs to the class of thiophene derivatives, which are known for their aromaticity and versatile chemical properties. The molecule incorporates a thiophene ring, an azepane group, and a methyl ester functional group, making it a multifaceted compound with potential applications in drug design, material science, and catalysis.

The thiophene ring in this compound is a five-membered heterocyclic structure containing one sulfur atom. Thiophenes are widely studied due to their stability and ability to participate in various chemical reactions. The substitution pattern of the thiophene ring in this compound is particularly interesting: the 3-position is occupied by a carboxylic acid methyl ester group, while the 4-position is substituted with a 3,4-dimethylphenyl group. This substitution pattern not only enhances the molecule's stability but also introduces electronic effects that can influence its reactivity and biological activity.

The azepane group (a seven-membered nitrogen-containing ring) attached to the molecule adds another layer of complexity. Azepanes are known for their ability to act as hydrogen bond donors or acceptors, depending on their substituents. In this case, the azepane ring is connected via an acetamide linkage to the thiophene core. This arrangement suggests that the compound may exhibit interesting pharmacokinetic properties, such as improved bioavailability or enhanced solubility in organic solvents.

Recent studies have highlighted the potential of thiophene derivatives in drug design, particularly in the development of anti-inflammatory and anticancer agents. The presence of multiple functional groups in methyl 2-(azepan-1-yl)acetamido-4-(3,4-dimethylphenyl)thiophene-3-carboxylate makes it a promising candidate for further exploration in these areas. For instance, the dimethylphenyl group could contribute to hydrophobic interactions with biological targets, while the azepane group might enhance molecular flexibility and binding affinity.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The key steps typically involve the preparation of the thiophene core followed by successive substitutions at the 3 and 4 positions. The introduction of the azepane group requires careful control over reaction conditions to ensure selective substitution and avoid side reactions. Researchers have also explored alternative synthetic routes using microwave-assisted synthesis or catalytic methods to improve reaction efficiency.

The structural complexity of this compound also makes it an attractive candidate for materials science applications. Thiophene derivatives are often used as building blocks for conducting polymers due to their conjugated π-systems. The presence of electron-donating groups like the azepane and dimethylphenyl moieties could further modulate the electronic properties of such materials, making them suitable for use in organic electronics or photovoltaic devices.

From an analytical standpoint, modern techniques such as NMR spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of this compound. High-resolution mass spectrometry (HRMS) has been particularly useful for determining accurate molecular weights and identifying impurities. These analytical methods are essential for ensuring the reliability of experimental results in both academic and industrial settings.

Looking ahead, ongoing research into thiophene derivatives like methyl 2-(azepan-1-yl)acetamido-4-(3,4-dimethylphenyl)thiophene-3-carboxylate is expected to yield new insights into their potential applications. Collaborative efforts between chemists, biologists, and materials scientists are likely to accelerate the development of novel compounds with tailored properties for specific uses.

In conclusion, methyl 2-(azepan-1-yl)acetamido-4-(3,4-dimethylphenyl)thiophene-3-carboxylate (CAS No. 670269-85-9) is a fascinating compound with a rich structural diversity that opens up avenues for exploration across multiple disciplines. Its unique combination of functional groups positions it as a valuable tool for advancing both fundamental research and applied technologies.